Cas no 153200-73-8 (1,4-Benzene-2,3,5,6-d4-di(amine-d2),radical ion(1+) (9CI))

• Product Name: 1,4-Benzene-2,3,5,6-d4-di(amine-d2),radical ion(1+) (9CI)
• CAS No: 153200-73-8
• Molecular Formula: C₆H₈N₂
• Molecular Weight: 108.14112
• CID: 137939
• PubChem ID: 16213504

1,4-Benzene-2,3,5,6-d4-di(amine-d2),radical ion(1+) (9CI) Properties

Names and Identifiers

• 1,4-Benzene-2,3,5,6-d4-di(amine-d2),radical ion(1+) (9CI)
• 1,4-PHENYLENEDIAMINE, [D8]
• 1,4-Benzenediamine-d8
• 1,4-Diaminobenzene-d8
• 1,4-Phenylenediamine-d8
• 491144_ALDRICH
• I14-39799
• 1,4-Benzenediamine-d8, 1,4-Diaminobenzene-d8
• 1,4-PHENYLENEDIAMINE-D8, 98 ATOM % D
• 153200-73-8
• SCHEMBL2476706
• 1-N,1-N,4-N,4-N,2,3,5,6-octadeuteriobenzene-1,4-diamine
• 1,4-Benzene-2,3,5,6-d4-di(amine-d2),radical ion(1+)(9ci)
• DTXSID90583998
• D98139
• (~2~H_4_)Benzene-1,4-(~2~H_4_)diamine
• AKOS015910841

• InChIKey： CBCKQZAAMUWICA-GCJHLHDMSA-N
• Inchi： InChI=1S/C6H8N2/c7-5-1-2-6(8)4-3-5/h1-4H,7-8H2/i1D,2D,3D,4D/hD4
• SMILES： [2H]N(C1C([2H])=C([2H])C(N([2H])[2H])=C([2H])C=1[2H])[2H]

Computed Properties

• Exact Mass: 116.118962231g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 116.118962231g/mol
• Heavy Atom Count: 8
• Complexity: 54.9
• Isotope Atom Count: 8
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Boiling Point: 267 °C(lit.)
• Melting Point: 138-143 °C(lit.)
• Color/Form: Not determined
• Solubility: Not determined